Cas no 70877-75-7 (O-Desmethyl Quinidine)

O-Desmethyl Quinidine structure
O-Desmethyl Quinidine structure
O-Desmethyl Quinidine
70877-75-7
C19H22N2O2
310.3902
MFCD01736592
565823

O-Desmethyl Quinidine Properties

Names and Identifiers

    • Cinchonan-6',9-diol,(9S)-
    • O-Desmethyl Quinidine
    • (9S)- CINCHONAN-6'',9-DIOL
    • (9S)- CINCHONAN-6,9-DIOL
    • (9S)-6',9-Dihydroxycinchonan
    • (9S)-9-Diol Cinchonan-6 6Hydroxycinchonine
    • (9S)-Cinchonan-6',9-diol
    • 6'-demethylquinine
    • 6'-Hydroxychinchonine
    • 6-hydroxycinchonidine
    • Cupreidine
    • demethylquinine
    • O-Demethylquinidin
    • CINCHONAN-6',9-DIOL, (9S)-
    • 4-((S)-Hydroxy((1S,2R,4S,5R)-5-vinylquinuclidin-2-yl)methyl)quinolin-6-ol
    • O-Desmethylquinidine
    • 4-[(S)-[(2R,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-hydroxymethyl]quinolin-6-ol
    • Demethylquinidine
    • O-Demethylquinidine
    • 6'-Hydroxycinchonine
    • A914159
    • 4-((S)-hydroxy((2R,4S,5R)-5-vinylquinuclidin-2-yl)methyl)quinolin-6-ol
    • 4-[(s)-((2r,4s,5r)-5-ethenyl-1-azabicyclo[2.2.2]-oct-2-
    • +Expand
    • MFCD01736592
    • VJFMSYZSFUWQPZ-WXPXUSHHSA-N
    • 1S/C19H22N2O2/c1-2-12-11-21-8-6-13(12)9-18(21)19(23)15-5-7-20-17-4-3-14(22)10-16(15)17/h2-5,7,10,12-13,18-19,22-23H,1,6,8-9,11H2/t12-,13-,18+,19-/m0/s1
    • O([H])[C@@]([H])(C1C([H])=C([H])N=C2C([H])=C([H])C(=C([H])C=12)O[H])[C@@]1([H])C([H])([H])[C@]2([H])C([H])([H])C([H])([H])N1C([H])([H])[C@]2([H])C([H])=C([H])[H]

Computed Properties

  • 310.16800
  • 2
  • 4
  • 3
  • 23
  • 443
  • 2.6
  • 56.6

Experimental Properties

  • 2.80810
  • 56.59000
  • 514.6℃/760mmHg

O-Desmethyl Quinidine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0063MT-250mg
O-Desmethyl Quinidine
70877-75-7 ≥95%,99%d.e.
250mg
$138.00 2024-04-21
A2B Chem LLC
AC83845-250mg
4-((S)-Hydroxy((1S,2R,4S,5R)-5-vinylquinuclidin-2-yl)methyl)quinolin-6-ol
70877-75-7 ≥95%,99%d.e.
250mg
$148.00
Alichem
A189006884-1g
4-((S)-Hydroxy((1S,2R,4S,5R)-5-vinylquinuclidin-2-yl)methyl)quinolin-6-ol
70877-75-7 95%
1g
$454.50 2023-09-01
Ambeed
A446057-1g
4-((S)-Hydroxy((1S,2R,4S,5R)-5-vinylquinuclidin-2-yl)methyl)quinolin-6-ol
70877-75-7 97%mixTBCasstabilizer
1g
$455.0 2023-06-16
Chemenu
CM222505-1g
4-((S)-Hydroxy((1S,2R,4S,5R)-5-vinylquinuclidin-2-yl)methyl)quinolin-6-ol
70877-75-7 95%
1g
$421 2021-08-04
eNovation Chemicals LLC
D665817-5g
(9S)-6',9-Dihydroxycinchonan
70877-75-7 95%
5g
$2150 2022-09-02
MedChemExpress
HY-W037282-25mg
O-Desmethyl quinidine
70877-75-7
25mg
¥175 2024-07-20
TRC
D292140-1mg
O-Desmethyl Quinidine
70877-75-7
1mg
$75.00 2023-05-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBB1663-100mg
4-[(S)-hydroxy-[(1S,2R,4S,5R)-5-vinylquinuclidin-2-yl]methyl]quinolin-6-ol
70877-75-7 97%
100mg
¥422.0
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD233649-1g
4-((S)-Hydroxy((1S,2R,4S,5R)-5-vinylquinuclidin-2-yl)methyl)quinolin-6-ol
70877-75-7 97% mix TBC as stabilizer
1g
¥3510.0

O-Desmethyl Quinidine Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:70877-75-7)
TANG SI LEI
15026964105
2881489226@qq.com

O-Desmethyl Quinidine Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:70877-75-7)O-Desmethyl Quinidine
A914159
99%
25g
494.0